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Compound of Interest

Compound Name: brevican

Cat. No.: B1176078 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the immunohistochemical (IHC)

detection of brevican in formalin-fixed, paraffin-embedded (FFPE) brain tissue. Brevican, a

chondroitin sulfate proteoglycan, is a key component of the extracellular matrix in the central

nervous system and is implicated in various physiological and pathological processes,

including glioma progression.[1][2]

Data Presentation
The following table summarizes quantitative data on brevican expression in different brain

tumor types, as determined by immunohistochemistry.
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Tumor Type
Number of
Samples (n)

Brevican
Expression
(Propidium Iodide
Index ± SD)

Reference

Meningioma 20 Negative [1]

Pituitary Adenoma 20
1.78 ± 0.89 (Weakly

Positive)
[1]

Astrocytoma Grade I-

IV
60 5.27 ± 1.98 (Positive) [1]

Astrocytoma Grade III 15 6.07 ± 2.30 (Positive) [1]

Astrocytoma Grade IV 15
8.07 ± 2.22 (Strongly

Positive)
[1]

Additionally, a study on a rodent model of invasive glioma demonstrated that shRNA-mediated

knockdown of brevican resulted in a 34% reduction in mean tumor volume and a 27%

reduction in anteroposterior spread of the tumor.[3]

Experimental Protocols
This protocol outlines the key steps for successful IHC staining of brevican in FFPE brain

tissue.

Tissue Preparation
Fixation: Immediately following dissection, fix brain tissue in 10% neutral buffered formalin or

4% paraformaldehyde in phosphate-buffered saline (PBS) for 24-48 hours at 4°C.[4] The

volume of fixative should be at least 10 times the volume of the tissue.

Dehydration and Embedding: Dehydrate the fixed tissue through a graded series of ethanol

solutions, clear with xylene, and embed in paraffin wax.[5]

Sectioning: Cut 4-5 µm thick sections using a microtome and mount them on positively

charged slides.[4]
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Drying: Dry the slides overnight at 37°C or for 20-60 minutes at 50-60°C to ensure tissue

adherence.[5][6]

Deparaffinization and Rehydration
Immerse slides in xylene or a xylene substitute (e.g., Histo-Clear™) two times for 5-10

minutes each to remove the paraffin wax.[6]

Rehydrate the tissue sections by immersing the slides through a graded series of ethanol

solutions (100%, 95%, 70%) for 3-5 minutes each.[6]

Rinse the slides in distilled water for 5 minutes.[6]

Antigen Retrieval
Heat-Induced Epitope Retrieval (HIER) is recommended for brevican.

Buffer: Prepare a 10 mM Sodium Citrate buffer (pH 6.0) or a Tris-EDTA buffer (pH 9.0).

Heating: Preheat the antigen retrieval solution to 95-100°C. Immerse the slides in the

preheated solution and incubate for 15-30 minutes.[6][7] A pressure cooker or microwave

can also be used for this step.

Cooling: Allow the slides to cool down in the buffer for at least 20 minutes at room

temperature.[6]

Washing: Rinse the slides with PBS or Tris-buffered saline (TBS).

Immunohistochemical Staining
Endogenous Peroxidase Blocking: Incubate the sections in 3% hydrogen peroxide in

methanol or PBS for 10-15 minutes to block endogenous peroxidase activity.[6] Rinse with

PBS.

Blocking: To prevent non-specific antibody binding, incubate the sections in a blocking

solution (e.g., 10% normal goat serum in PBS) for 1 hour at room temperature.[6]
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Primary Antibody Incubation: Dilute the primary anti-brevican antibody in the blocking

solution. Recommended starting dilutions for commercially available antibodies range from

1:50 to 1:200.[8] Incubate the slides with the primary antibody overnight at 4°C in a

humidified chamber.

Washing: Wash the slides three times for 5 minutes each with PBS.

Secondary Antibody Incubation: Incubate the sections with a biotinylated secondary antibody

(e.g., goat anti-rabbit or goat anti-mouse, depending on the primary antibody host) for 1 hour

at room temperature.[6]

Washing: Wash the slides three times for 5 minutes each with PBS.

Detection: Incubate the sections with an avidin-biotin-horseradish peroxidase (HRP) complex

(ABC reagent) for 30-60 minutes at room temperature.[5][6]

Washing: Wash the slides three times for 5 minutes each with PBS.

Chromogen Development: Apply 3,3'-diaminobenzidine (DAB) substrate solution and

incubate until the desired brown color intensity is reached (typically 1-10 minutes).[5][6]

Monitor under a microscope.

Washing: Stop the reaction by rinsing the slides with distilled water.

Counterstaining, Dehydration, and Mounting
Counterstaining: Lightly counterstain the sections with hematoxylin to visualize the cell

nuclei.[1]

Dehydration: Dehydrate the sections through a graded series of ethanol and clear in xylene.

[5]

Mounting: Coverslip the slides using a permanent mounting medium.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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